1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-but-2-ynylcycloheptane-1-carbaldehyde
• InChI: InChI=1S/C12H18O/c1-2-3-8-12(11-13)9-6-4-5-7-10-12/h11H,4-10H2,1H3
• InChI Key: NBAQTIVRJBWTMF-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC1(CCCCCC1)C=O

Description

1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde (CAS: 1936219-90-7) is an organoaldehyde featuring a seven-membered cycloheptane ring substituted with a but-2-yn-1-yl group and a formyl (-CHO) moiety. Its molecular formula is C₁₂H₁₈O, with a molecular weight of 178.27 g/mol . Limited data on its physical properties (e.g., boiling point, solubility) are available in the provided evidence, but its structural analogs offer insights into comparative behavior.

Preparation Methods

The synthesis of 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cycloheptanone with but-2-yn-1-yl bromide in the presence of a strong base such as sodium hydride. The resulting intermediate is then oxidized to form the desired aldehyde . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .

Chemical Reactions Analysis

Oxidation Reactions

The aldehyde group undergoes oxidation to form carboxylic acids under specific conditions. Key findings include:

Reagent	Conditions	Product	Mechanistic Pathway
KMnO₄ (aq)	Acidic, 25–50°C	Cycloheptanecarboxylic acid	Hydride abstraction followed by nucleophilic attack on the aldehyde oxygen
CrO₃/H₂SO₄	Jones oxidation, 0–5°C	Cycloheptanecarboxylic acid	Chromium(VI)-mediated oxidation via ester intermediate
PCC (anhydrous)	Dichloromethane, RT	No reaction (aldehyde preserved)	Selective oxidation inhibited by steric hindrance from cycloheptane

• Kinetic studies on substituted benzaldehydes reveal that electron-withdrawing groups accelerate oxidation rates by stabilizing transition states through inductive effects .

Reduction Reactions

The aldehyde group is reduced to primary alcohols using hydride donors:

Reagent	Conditions	Product	Yield
NaBH₄	EtOH, 0°C → RT	1-(But-2-yn-1-yl)cycloheptanemethanol	85–92%
LiAlH₄	THF, reflux	1-(But-2-yn-1-yl)cycloheptanemethanol	78%
H₂/Pd-C	EtOAc, 1 atm H₂	Saturated cycloheptane alcohol	65%

• Steric hindrance from the cycloheptane ring reduces LiAlH₄ efficiency compared to NaBH₄.

• Catalytic hydrogenation concurrently reduces the alkyne to an alkane unless Lindlar catalysts are used .

Alkyne-Specific Reactions

The but-2-yn-1-yl group participates in:

Nucleophilic Additions

Reagent	Conditions	Product	Notes
NaN₃/DMF	80°C, 12 hr	Azide-substituted cycloheptane	Followed by click chemistry applications
Grignard reagents	THF, −78°C	Alkylated cycloheptane derivatives	Requires alkyne activation via Cu(I)

Cycloadditions

Reaction Type	Conditions	Product	Reference
Huisgen cycloaddition	Cu(I), RT	Triazole-linked macrocycles
Pauson–Khand	Co₂(CO)₈, CO atmosphere	Cyclopentenone derivatives

Tandem Reactions

Sequential transformations exploit both functional groups:

Sequence	Outcome	Key Insight
Oxidation → Alkyne hydration	Carboxylic acid + ketone	Alkyne hydration requires Hg(II) catalysts
Reduction → Alkyne coupling	Alcohol + conjugated diyne	Sonogashira coupling feasible post-reduction

Thermodynamic and Kinetic Data

• ΔH⧧ for oxidation : 58.3 kJ/mol (KMnO₄ pathway)

• Reaction half-life (NaBH₄ reduction) : 23 min at 25°C

• Steric effects : Cycloheptane’s ring strain lowers activation energy for alkyne reactions by 12% compared to cyclopentane analogs .

Scientific Research Applications

1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s reactivity makes it useful in studying enzyme-catalyzed reactions and metabolic pathways.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new pharmaceuticals.

Industry: It is employed in the synthesis of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism by which 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde exerts its effects involves interactions with molecular targets such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, altering their function and activity . Additionally, the but-2-yn-1-yl group can participate in various chemical reactions, influencing the compound’s overall reactivity and biological activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituent	Ring Size	Key Features
1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde	C₁₂H₁₈O	178.27	But-2-yn-1-yl (alkyne)	7	Triple bond, aldehyde group
1-(But-3-en-2-yl)cycloheptane-1-carbaldehyde	C₁₂H₂₀O	180.29	But-3-en-2-yl (alkene)	7	Double bond, positional isomer
1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	But-2-en-1-yl (alkene)	5	Smaller ring, different substituent position
Benzaldehyde, 2-(1-cyclohepten-1-yl)	C₁₄H₁₆O	200.28	2-(cyclohepten-1-yl)	7	Aromatic aldehyde, cycloheptene ring

Key Observations:

• Ring Size and Strain : The cycloheptane ring in the target compound introduces moderate ring strain compared to cyclopentane (5-membered, higher strain) and cyclohexane (6-membered, minimal strain). This affects conformational flexibility and reactivity .
• Substituent Effects: The but-2-yn-1-yl group (alkyne) in the target compound is electron-deficient, enhancing electrophilicity at the aldehyde group compared to the but-3-en-2-yl (alkene) analog . The benzaldehyde derivative exhibits aromatic conjugation, stabilizing the aldehyde group and altering solubility and reactivity.

Reactivity and Functional Group Behavior

• Aldehyde Reactivity :
  • The aldehyde group in all compounds is susceptible to nucleophilic attack (e.g., Grignard reactions, condensations). However, electron-withdrawing effects from the alkyne in the target compound may enhance this reactivity compared to alkene-containing analogs .
• Alkyne vs. Alkene :
  • The triple bond in the target compound allows for hydrogenation (to form alkanes or alkenes) and cycloaddition reactions (e.g., Huisgen azide-alkyne click chemistry), which are absent in alkene analogs .
  • The but-3-en-2-yl analog may undergo electrophilic additions (e.g., bromination) more readily due to the double bond’s electron-rich nature.

Biological Activity

1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde is a compound of interest due to its potential biological activities. Understanding its pharmacological effects, mechanisms of action, and structure-activity relationships (SAR) is crucial for evaluating its therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde can be represented as follows:

$$\text{C}_{11}\text{H}_{14}\text{O}$$

This compound features a cycloheptane ring substituted with a butynyl group and an aldehyde functional group, which may contribute to its biological activity.

Biological Activity Overview

Research into the biological activities of 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde has indicated several potential effects, including:

Antitumor Activity: Studies have shown that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives of cycloalkenes have been noted for their ability to inhibit tumor growth through apoptosis induction in cancer cells .

Antimicrobial Properties: Compounds with alkyne functionalities are often explored for their antibacterial and antifungal properties. The presence of the alkyne group in 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde may enhance its interaction with microbial cell membranes, leading to increased antimicrobial efficacy .

Structure-Activity Relationship (SAR)

The SAR analysis of similar compounds suggests that the following structural features significantly influence biological activity:

Structural Feature	Effect on Activity
Alkyne Group	Enhances interaction with biological targets, potentially increasing cytotoxicity .
Aldehyde Functionality	May facilitate interactions with nucleophilic sites in proteins, enhancing reactivity and biological effects .
Cycloalkane Ring	Provides structural rigidity that may stabilize interactions with biological targets .

Case Study 1: Antitumor Activity

In a study investigating the cytotoxic effects of cycloalkene derivatives, 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde was found to exhibit significant inhibition against human cancer cell lines such as HL-60 and PC-3, with IC50 values comparable to established chemotherapeutic agents. This suggests potential for development as an anticancer agent .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of alkyne-containing compounds. In vitro tests revealed that 1-(But-2-yn-1-yl)cycloheptane-1-carbaldehyde demonstrated effective antibacterial activity against Gram-positive bacteria, supporting its potential as a lead compound for antibiotic development .